Cas no 16600-93-4 (1,3-Benzenediol,5-methoxy-2-nitro-)

1,3-Benzenediol,5-methoxy-2-nitro- structure
16600-93-4 structure
Product Name:1,3-Benzenediol,5-methoxy-2-nitro-
CAS No:16600-93-4
MF:C7H7NO5
MW:185.134182214737
CID:134595
Update Time:2024-01-25

1,3-Benzenediol,5-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-methoxy-2-nitro-
    • 1,3-Dihydroxy-5-methoxy-2-nitrobenzene
    • 2,6-Dihydroxy-4-methoxynitrobenzene
    • Resorcinol,5-methoxy-2-nitro- (6CI,8CI)
    • 5-methoxy-2-nitro-1,3-benzenediol
    • 1,3-Benzenediol, 5-methoxy-2-nitro-
    • Inchi: 1S/C7H7NO5/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,9-10H,1H3
    • InChI Key: FUELYBCVVDMRMT-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(OC)=CC(O)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 185.03241

Experimental Properties

  • Density: 1.515±0.06 g/cm3(Predicted)
  • Melting Point: 154 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 337.6±37.0 °C(Predicted)
  • PSA: 92.83
  • pka: 4.71±0.20(Predicted)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司